Ethyl [4-(5-oxo-4,5-dihydropyrazin-2-yl)phenyl]carbamate

• CAS RN: 89541-74-2
• Molecular Formula: C13H13N3O3
• Molecular Weight: 259.26 g/mol
• IUPAC Name: ethyl N-[4-(6-oxo-1H-pyrazin-3-yl)phenyl]carbamate
• InChI: InChI=1S/C13H13N3O3/c1-2-19-13(18)16-10-5-3-9(4-6-10)11-7-15-12(17)8-14-11/h3-8H,2H2,1H3,(H,15,17)(H,16,18)
• InChI Key: CITHCDNYOHYZHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC=C(C=C1)C2=CNC(=O)C=N2

Description

Ethyl [4-(5-oxo-4,5-dihydropyrazin-2-yl)phenyl]carbamate is a useful research compound. Its molecular formula is C13H13N3O3 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Ethyl N-hydroxy-N-phenylcarbamate (7.9 g) was added to a solution of potassium hydroxide (2.45 g) in ethanol (125 ml). After the solution had been stirred for 30 minutes, chloropyrazine (5 g) and a small amount of molecular sieve (4 A) pellets were added. The solution was stirred for two hours and allowed to stand for 144 hours to give a dark brown solution. This solution was evaporated under reduced pressure to give an oil which was washed with dilute acetic acid and solidified. This solid was recrystallised from n-propanol, stirred with water for two hours to remove salts, collected and dried to afford the title compound (1.8 g), m.p. 260°-262° C.

Synthesis routes and methods II

Procedure details

Ethyl N-hydroxy-N-phenylcarbamate (7.9 g) was added to a solution of potassium hydroxide (2.45 g) in ethanol (125 ml). After the solution had been stirred for 30 minutes, chloropyrazine (5 g) and a small amount of molecular sieve (4A) pellets were added. The solution was stirred for two hours and allowed to stand for 144 hours to give a dark brown solution. This solution was evaporated under reduced pressure to give an oil which was washed with dilute acetic acid and solidified. This solid was recrystallised from n-propanol, stirred with water for two hours to remove salts, collected and dried to afford the title compound (1.8 g), m.p. 260°-262° C.